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Compound of Interest

Compound Name: Formylhydrazine

Cat. No.: B046547 Get Quote

Formylhydrazine: A Technical Overview
Formylhydrazine (CAS No. 624-84-0) is a versatile organic compound and the simplest

member of the hydrazide class of compounds.[1] It serves as a crucial intermediate and

building block in organic synthesis, particularly in the pharmaceutical and chemical industries

for the creation of various heterocyclic compounds.[2][3] This document provides a detailed

overview of its nomenclature, properties, synthesis, and applications.

Nomenclature
The nomenclature for formylhydrazine can be classified as follows:

Preferred IUPAC Name: Formohydrazide[1][4]

Systematic IUPAC Name: Methanehydrazide[1]

Common Synonyms: Formic hydrazide, Hydrazinecarboxaldehyde, Formic acid hydrazide,

Formylhydrazide, Carbazaldehyde, Formal hydrazine, Formhydrazid,

Monoformylhydrazine, and N-Formylhydrazine.[1][5][6][7]

Physicochemical Properties
Formylhydrazine is a white to pale yellow, shiny crystalline solid at room temperature.[2][5] It

is hygroscopic and sensitive to moisture.[2][8] Key quantitative data are summarized in the

table below.
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Property Value References

Molecular Formula CH₄N₂O [1][9]

Molar Mass 60.056 g·mol⁻¹ [1][6]

Melting Point 52-57 °C [5][9]

Boiling Point 90 °C at 0.7 mmHg [5][9]

Density 1.094 ± 0.06 g/cm³ (Predicted) [5]

Flash Point > 110 °C (> 230 °F) [5][8]

Water Solubility Soluble [1][5]

pKa 13.65 ± 0.20 (Predicted) [5]

InChI Key
XZBIXDPGRMLSTC-

UHFFFAOYSA-N
[4][7]

Experimental Protocols: Synthesis of
Formylhydrazine
Several methods for the synthesis of formylhydrazine have been reported, with the reaction of

an ester of formic acid with hydrazine hydrate being a common approach.

Synthesis from Ethyl Formate and Hydrazine Hydrate:

This method involves the nucleophilic substitution reaction between ethyl formate and

hydrazine hydrate.[3]

Materials:

Ethyl formate

Hydrazine hydrate (85%)

Ethanol (95%)

Methanol
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Isopropanol

Procedure:

A solution of ethyl formate (200 g) in methanol (200 mL) is prepared and cooled to a

temperature between 0 and 10°C.[5]

A mixture of hydrazine hydrate (138 g) and water (20 mL) is added slowly to the ethyl

formate solution while stirring.[5] An initial vigorous reaction may be observed.[3]

After the initial reaction subsides, the reaction mixture is gradually heated to 55-60°C and

maintained at this temperature with continuous stirring for 24 hours.[5] Some protocols

suggest refluxing for 18 hours.[2]

Upon completion of the reaction, the solvent is removed by distillation under reduced

pressure.[5]

Isopropanol is added to the resulting residue, and the mixture is cooled to 0-5°C and stirred

for 2 hours to facilitate crystallization.[5]

The solid product is collected by filtration, washed with isopropanol, and then dried to yield

formylhydrazine.[5]

Applications in Synthesis: A Visualized Workflow
Formylhydrazine is a key precursor in the synthesis of various nitrogen-containing

heterocyclic compounds, such as 1,2,4-triazoles, which are significant scaffolds in drug

discovery.[3] The following diagram illustrates a generalized pathway for the synthesis of 1,2,4-

triazole derivatives starting from formylhydrazine.
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Caption: Synthesis pathway of 1,2,4-triazole from formylhydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b046547?utm_src=pdf-body-img
https://www.benchchem.com/product/b046547?utm_src=pdf-body
https://www.benchchem.com/product/b046547?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Formylhydrazine - Wikipedia [en.wikipedia.org]

2. Page loading... [wap.guidechem.com]

3. Formylhydrazine | Research Chemicals | Supplier [benchchem.com]

4. Hydrazinecarboxaldehyde | CH4N2O | CID 12229 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Formylhydrazine | 624-84-0 [chemicalbook.com]

6. Buy Formylhydrazine | 624-84-0 [smolecule.com]

7. Formic acid hydrazide [webbook.nist.gov]

8. Formylhydrazine|624-84-0 - MOLBASE Encyclopedia [m.molbase.com]

9. chembk.com [chembk.com]

To cite this document: BenchChem. [formylhydrazine IUPAC name and synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046547#formylhydrazine-iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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